![molecular formula C5H6F2O3 B575447 1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI) CAS No. 185680-81-3](/img/no-structure.png)
1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI)
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Description
“1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI)” is a chemical compound with the molecular formula C5H6F2O3 . It is also known as “双氟代碳酸乙烯酯 (DFEC)” in Chinese .
Synthesis Analysis
The synthesis of 1,3-dioxolanes can be achieved from carbonyl compounds with 1,3-propanediol or 1,2-ethanediol in the presence of a Brönsted or a Lewis acid catalyst . A standard procedure for protection employs toluenesulfonic acid as a catalyst in refluxing toluene, which allows the continuous removal of water from the reaction mixture using a Dean-Stark apparatus .Molecular Structure Analysis
The molecular structure of 1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI) is based on structures generated from information available in ECHA’s databases . The structure is also available as a 2D Mol file .Chemical Reactions Analysis
1,3-Dioxolanes offer stability against all types of nucleophiles and bases . Deprotection is often performed by acid-catalyzed transacetalization in acetone or hydrolysis in wet solvents or in aqueous acid . Some strong oxidation agents may cleave acetals such as HClO4 in CH2Cl2 .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI) include a molecular weight of 152.0961464 . The predicted density is 1.52±0.1 g/cm3 .Mechanism of Action
Safety and Hazards
properties
CAS RN |
185680-81-3 |
---|---|
Molecular Formula |
C5H6F2O3 |
Molecular Weight |
152.097 |
IUPAC Name |
5-ethyl-4,4-difluoro-1,3-dioxolan-2-one |
InChI |
InChI=1S/C5H6F2O3/c1-2-3-5(6,7)10-4(8)9-3/h3H,2H2,1H3 |
InChI Key |
KFYLFVJHIDSAGW-UHFFFAOYSA-N |
SMILES |
CCC1C(OC(=O)O1)(F)F |
synonyms |
1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI) |
Origin of Product |
United States |
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